O-Desmethyl Metoprolol-d5

Specification

• CAS No.: 1189981-81-4
• Molecular Formula: C14H23NO3
• Molecular Weight: 258.373
• IUPAC Name: 1,1,2,3,3-pentadeuterio-1-[4-(2-hydroxyethyl)phenoxy]-3-(propan-2-ylamino)propan-2-ol
• Standard InChI: InChI=1S/C14H23NO3/c1-11(2)15-9-13(17)10-18-14-5-3-12(4-6-14)7-8-16/h3-6,11,13,15-17H,7-10H2,1-2H3/i9D2,10D2,13D
• Standard InChI Key: CUKXSBOAIJILRY-UXCJJYBCSA-N
• SMILES: CC(C)NCC(COC1=CC=C(C=C1)CCO)O

Introduction

Chemical Properties and Structure

O-Desmethyl Metoprolol-d5 represents a deuterated version of O-desmethyl metoprolol, with five hydrogen atoms replaced by deuterium atoms. The compound possesses specific chemical characteristics that make it suitable for analytical applications.

Basic Chemical Data

O-Desmethyl Metoprolol-d5 has well-defined chemical properties that are fundamental to understanding its behavior in analytical contexts. The compound's essential data is summarized in Table 1 below:

Parameter	Value
CAS Number	1189981-81-4
Molecular Formula	C14H18D5NO3
Molecular Weight	258.37 g/mol
Catalogue Number	VLCS-01398

These properties distinguish O-Desmethyl Metoprolol-d5 from its non-deuterated analog, which has a molecular weight of 253.34 g/mol and a molecular formula of C14H23NO3.

Nomenclature and Synonyms

The compound is known by several systematic and common names in scientific literature and commercial contexts:

• 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-benzeneethanol-d5

• (+/-)-4-[2-Hydroxy-3-(isopropylamino)propoxy]phenylethyl Alcohol-d5

• (+/-)-O-Demethylmetoprolol-d5

• H 105/22-d5

• SL 80-0088-d5

This variety of nomenclature reflects the compound's structural features and its relationship to the parent drug metoprolol.

Significance in Metabolite Studies

As a deuterated analog of a major metoprolol metabolite, O-Desmethyl Metoprolol-d5 plays a crucial role in pharmacokinetic and metabolism research.

Relation to Metoprolol Metabolism

O-Desmethyl metoprolol is a primary active metabolite of metoprolol, a β1-selective adrenergic receptor blocking agent widely used to treat hypertension, angina pectoris, and heart failure. The metabolite is formed through O-demethylation of metoprolol in the liver, primarily by CYP2D6 enzymes. Understanding the formation and behavior of this metabolite is essential for comprehending metoprolol's therapeutic effects and individual variations in response.

Analytical Applications

The primary application of O-Desmethyl Metoprolol-d5 lies in analytical method development and validation for the quantification of metoprolol and its metabolites in biological samples.

Bioanalytical Method Development

Researchers have developed several methods for the detection and quantification of metoprolol and its metabolites in biological matrices. The deuterated internal standard O-Desmethyl Metoprolol-d5 is critical for accurate quantification in these methods.

Bioanalytical methods using this compound typically aim to:

• Quantitatively determine levels of metoprolol and its metabolites in biological matrices

• Support clinical pharmacology studies

• Facilitate bioavailability and bioequivalence evaluations requiring pharmacokinetic assessment

• Enable pre-clinical pharmacology and toxicology studies

Chromatographic Separation Techniques

High-performance liquid chromatography (HPLC) coupled with various detection systems has been the method of choice for analyzing metoprolol and its metabolites, including O-desmethyl metoprolol.

A representative HPLC method developed for the determination of metoprolol and its metabolites utilized the following parameters:

• Column: Agilent XDB-C18 (150mm×4.6mm, 5μm)

• Detection: Fluorescence detection with Ex 216nm and Em 312nm

• Mobile phase: ACN-H2O-0.1%TFA

• Flow rate: 0.8mL/min

• Analysis time: Less than 16 minutes

• Linear range: 5-600ng/mL for metoprolol and 2.5-300ng/mL for metabolites

• Limit of quantification: 5.0ng/mL for plasma and 2.5ng/mL for urine

This method demonstrated excellent sensitivity, specificity, and recovery rates exceeding 86.91% in both plasma and urine samples.

Pharmacokinetic Research Applications

O-Desmethyl Metoprolol-d5 facilitates important pharmacokinetic research that provides insights into metoprolol metabolism and therapeutic effects.

Clinical Study Applications

In clinical studies, the measurement of metoprolol and its metabolites, including O-desmethyl metoprolol, helps researchers understand the relationship between plasma concentrations and therapeutic effects. For example, a pediatric study described in the search results explored this relationship:

• Blood samples were collected approximately 24 hours after dosing

• Plasma samples were analyzed using high-performance liquid chromatography with mass spectrometric detection

• Lower limit of quantitation was 1.0 ng/mL

• Analysis showed that trough plasma levels of metoprolol increased with increasing target dose (mg/kg)

• The study established statistically significant reductions in systolic and diastolic blood pressure at specific dose levels

Population Pharmacokinetic Modeling

Population pharmacokinetic studies benefit from precise analytical methods that utilize deuterated standards like O-Desmethyl Metoprolol-d5. These studies often employ sophisticated modeling approaches:

• Natural logarithms of measured metoprolol plasma concentrations serve as dependent variables

• Models evaluate the impact of patient demographic covariates

• Validation is based on predictive performance for all patients in the dataset

• Goodness-of-fit evaluations compare population and individual predictions with observed concentrations

• Population-weighted residuals are analyzed versus predicted concentrations, time after administration, and covariates

Such detailed pharmacokinetic analyses provide valuable insights into interindividual variability in drug response.

Specific Research Findings

Scientific research utilizing O-Desmethyl Metoprolol-d5 has produced significant findings that enhance our understanding of metoprolol pharmacokinetics.

Method Validation Results

Validated analytical methods using O-Desmethyl Metoprolol-d5 as an internal standard typically report comprehensive performance metrics. One study demonstrated the following results:

• Linear response over a concentration range of 5-600 ng/mL for metoprolol

• Linear response over a concentration range of 2.5-300 ng/mL for metabolites

• High extraction recovery rates (>86.91%) in both plasma and urine

• Good precision and accuracy for metoprolol and its metabolites

These validation parameters ensure reliable quantification of the analytes in biological samples.

Clinical Application Findings

The validated methods have been successfully applied in clinical settings:

• A study involving nine healthy volunteers who received 100 mg oral metoprolol tablets demonstrated the method's applicability in real-world pharmacokinetic assessments

• Another study established correlations between measured trough metoprolol plasma concentrations and hemodynamic effects, specifically changes in diastolic blood pressure, systolic blood pressure, and heart rate

These clinical applications highlight the practical value of analytical methods utilizing O-Desmethyl Metoprolol-d5.

Comparative Analysis with Related Compounds

Understanding O-Desmethyl Metoprolol-d5 requires comparison with structurally related compounds and consideration of its position in the broader context of metoprolol metabolism.

Comparison with Non-deuterated Analog

The non-deuterated O-desmethyl metoprolol differs from O-Desmethyl Metoprolol-d5 in several key properties:

Property	O-Desmethyl Metoprolol	O-Desmethyl Metoprolol-d5
CAS Number	62572-94-5	1189981-81-4
Molecular Formula	C14H23NO3	C14H18D5NO3
Molecular Weight	253.34 g/mol	258.37 g/mol
Physical State	Solid	Solid

These differences, while subtle, are sufficient to allow mass spectrometric discrimination while maintaining nearly identical chromatographic behavior.

Relation to Other Metoprolol Metabolites

Metoprolol undergoes various metabolic pathways, with O-desmethylation being one of the primary routes. Other significant metabolites include:

• α-Hydroxymetoprolol

• N-desmethylmetoprolol

• O,N-didesmethylmetoprolol

These metabolites can be detected and quantified using similar analytical methods, often in the same chromatographic run as O-desmethyl metoprolol.